Cas no 2138538-04-0 (2-butyl-7-cyclopropylimidazo1,2-apyridine-3-carbaldehyde)

• Product name: 2-butyl-7-cyclopropylimidazo1,2-apyridine-3-carbaldehyde
• CAS No: 2138538-04-0
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 6421755
• PubChem ID: 165499706

2-butyl-7-cyclopropylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-butyl-7-cyclopropylimidazo1,2-apyridine-3-carbaldehyde
• EN300-1197388
• 2138538-04-0
• 2-butyl-7-cyclopropylimidazo[1,2-a]pyridine-3-carbaldehyde

• Inchi： 1S/C15H18N2O/c1-2-3-4-13-14(10-18)17-8-7-12(11-5-6-11)9-15(17)16-13/h7-11H,2-6H2,1H3
• InChI Key： ASHHDIUBKVBCAZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(CCCC)N=C2C=C(C=CN21)C1CC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.4Ų
• XLogP3: 4.2

Additional information on 2-butyl-7-cyclopropylimidazo1,2-apyridine-3-carbaldehyde

Comprehensive Overview of 2-Butyl-7-cyclopropylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138538-04-0)

2-Butyl-7-cyclopropylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138538-04-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a cyclopropyl group and a butyl chain in its structure enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, given its unique chemical properties.

The compound's molecular formula, C₁₅H₁₈N₂O, reflects its moderate complexity, making it a valuable intermediate in organic synthesis. Its aldehyde functional group allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their potential in treating various diseases, including inflammation and microbial infections. This aligns with the growing trend of precision medicine and targeted drug delivery, which are hot topics in the pharmaceutical industry.

From a synthetic chemistry perspective, 2-Butyl-7-cyclopropylimidazo[1,2-a]pyridine-3-carbaldehyde can be prepared through multi-step reactions involving cyclization and functional group transformations. Its stability under standard laboratory conditions makes it a practical choice for researchers. Additionally, its lipophilic nature, attributed to the butyl and cyclopropyl moieties, suggests potential applications in enhancing the bioavailability of drug candidates. This is particularly relevant in the context of drug formulation optimization, a key focus area for modern pharmacologists.

The compound's relevance extends beyond pharmaceuticals. In the agrochemical sector, imidazo[1,2-a]pyridine derivatives are being explored for their pesticidal and herbicidal properties. With the increasing global emphasis on sustainable agriculture and green chemistry, compounds like 2-Butyl-7-cyclopropylimidazo[1,2-a]pyridine-3-carbaldehyde are being evaluated for their environmental impact and efficacy. This aligns with the broader societal shift toward eco-friendly solutions, a topic frequently searched by users interested in environmental science and agricultural innovation.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. These methods ensure purity and confirm structural integrity, which are critical for its application in research and development. The compound's UV-visible absorption properties also make it a candidate for studies in photochemistry and material science, where light-responsive molecules are in high demand. This versatility underscores its importance in interdisciplinary research.

In conclusion, 2-Butyl-7-cyclopropylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 2138538-04-0) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable asset for researchers exploring new chemical entities and innovative solutions to contemporary challenges. As the scientific community continues to prioritize sustainability and efficiency, compounds like this will likely play a pivotal role in shaping the future of chemical research and industrial applications.